Cas no 2549038-27-7 (4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 2549038-27-7
• MF: C₂₀H₂₇N₅O
• MW: 353.461283922195
• CID: 5313562
• PubChem ID: 154583245
• Update Time: 2025-05-20

4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-(1-Phenylethyl)-1-piperazinyl]-2-pyrimidinyl]morpholine
• AKOS040709343
• 4-{4-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• F6619-5107
• 2549038-27-7
• 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• Inchi： 1S/C20H27N5O/c1-17(18-5-3-2-4-6-18)23-9-11-24(12-10-23)19-7-8-21-20(22-19)25-13-15-26-16-14-25/h2-8,17H,9-16H2,1H3
• InChI Key： ZDTDFWUMYJFBCT-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=CC(=N2)N2CCN(C(C)C3C=CC=CC=3)CC2)CC1

Computed Properties

• Exact Mass: 353.22156050g/mol
• Monoisotopic Mass: 353.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.7±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine

4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine: A Comprehensive Overview

The compound with CAS No 2549038-27-7, known as 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule is a derivative of morpholine, a heterocyclic amine, and incorporates a pyrimidine ring system, which is a common motif in many bioactive compounds. The presence of a piperazine moiety further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The integration of a piperazine ring within the structure of this compound introduces additional flexibility and hydrogen bonding capabilities, which are crucial for molecular interactions with biological targets. The 1-phenylethyl substituent on the piperazine ring adds a hydrophobic element, potentially influencing the compound's pharmacokinetic properties such as absorption and distribution.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine exhibits potent inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent, particularly for chronic conditions like arthritis and inflammatory bowel disease.

In addition to its enzymatic inhibitory properties, this compound has shown promising results in preclinical models of neurodegenerative diseases. Research indicates that it may protect against oxidative stress and neuronal cell death by activating pathways associated with antioxidant defense mechanisms. The morpholine core of the molecule is believed to play a critical role in these neuroprotective effects, possibly through interactions with mitochondrial proteins involved in energy metabolism.

The synthesis of 4-{4-[4-(1-Phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring system through nucleophilic aromatic substitution and the subsequent incorporation of the piperazine moiety via reductive amination. The optimization of reaction conditions has been crucial in achieving high yields and maintaining the integrity of the sensitive functional groups within the molecule.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and HPLC. These analyses have confirmed its purity and structural integrity, which are essential for ensuring reproducibility in biological assays. The compound's stability under various storage conditions has also been evaluated, making it suitable for long-term use in research settings.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of 4-{4-[4-(1-Phenylethyl)piperazin-1-y